Cas no 1228600-91-6 (2-Methoxy-7,8-dihydro-1,6-naphthyridin-5(6H)-one)

• Product Name: 2-Methoxy-7,8-dihydro-1,6-naphthyridin-5(6H)-one
• CAS No: 1228600-91-6
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• MDL: MFCD17215148
• CID: 1082505
• PubChem ID: 68008131
• Update Time: 2025-05-18

2-Methoxy-7,8-dihydro-1,6-naphthyridin-5(6H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-7,8-dihydro-1,6-naphthyridin-5(6H)-one
• 2-Methoxy-7,8-dihydro-6H-[1,6]naphthyridin-5-one
• 2-methoxy-7,8-dihydro-6H-1,6-naphthyridin-5-one
• 7,8-dihydro-2-methoxy-1,6-Naphthyridin-5(6H)-one
• 2-chloro-7.8-dihydro-6H-[1.6]naphthyridin-5-one
• 2-METHOXY-5,6,7,8-TETRAHYDRO-1,6-NAPHTHYRIDIN-5-ONE
• AB71761
• AK-39481
• 1,6-Naphthyridin-5(6H)-one, 7,8-dihydro-2-methoxy-
• DB-062107
• SCHEMBL10008159
• 1228600-91-6
• AS-43143
• AKOS022177396
• MFCD17215148
• ULDDNWLSWDLLTO-UHFFFAOYSA-N

• MDL： MFCD17215148
• Inchi： 1S/C9H10N2O2/c1-13-8-3-2-6-7(11-8)4-5-10-9(6)12/h2-3H,4-5H2,1H3,(H,10,12)
• InChI Key： ULDDNWLSWDLLTO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(NCCC=2N=1)=O

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 51.2Ų

Additional information on 2-Methoxy-7,8-dihydro-1,6-naphthyridin-5(6H)-one

2-Methoxy-7,8-dihydro-1,6-naphthyridin-5(6H)-one: A Comprehensive Overview

The compound 2-Methoxy-7,8-dihydro-1,6-naphthyridin-5(6H)-one (CAS No. 1228600-91-6) is a fascinating molecule with significant potential in the fields of pharmacology and organic synthesis. This compound belongs to the class of naphthyridinones, which are known for their diverse biological activities and structural versatility. Recent studies have highlighted its promising applications in drug development, particularly in the context of its ability to modulate key cellular pathways and enzymes.

Naphthyridinones are a subset of heterocyclic compounds characterized by a fused bicyclic system consisting of a naphthalene ring and a pyridine ring. The 7,8-dihydro substitution pattern in this compound introduces a degree of saturation that can influence its pharmacokinetic properties, such as solubility and bioavailability. The methoxy group at the 2-position further enhances its chemical reactivity and selectivity in various biological systems.

Recent research has focused on the synthesis and characterization of 2-Methoxy-7,8-dihydro-1,6-naphthyridin-5(6H)-one, exploring novel synthetic routes that improve yield and purity. One notable approach involves the use of microwave-assisted synthesis, which has been shown to accelerate reaction times while maintaining high product quality. This advancement is particularly relevant for large-scale production in pharmaceutical settings.

The biological activity of 2-Methoxy-7,8-dihydro-1,6-naphthyridin-5(6H)-one has been extensively studied in vitro and in vivo models. Preclinical data suggest that this compound exhibits potent antiproliferative activity against various cancer cell lines, potentially through inhibition of key oncogenic pathways such as the PI3K/AKT/mTOR axis. Additionally, it has demonstrated selective cytotoxicity, minimizing off-target effects and reducing potential adverse reactions.

Another area of interest is the drug delivery potential of this compound. Its structural features make it an ideal candidate for incorporation into nanodelivery systems, such as liposomes or polymeric nanoparticles. These systems can enhance the targeting efficiency and reduce systemic toxicity, making it a promising agent for targeted cancer therapy.

From a structural standpoint, the naphthyridinone core provides a rigid framework that facilitates interactions with biological targets such as proteins and nucleic acids. The methoxy substitution at position 2 further modulates these interactions by introducing electron-donating effects that can influence binding affinity and selectivity.

Recent advancements in computational chemistry have enabled detailed molecular docking studies of 2-Methoxy-7,8-dihydro-1,6-naphthyridin-5(6H)-one with various therapeutic targets. These studies have provided insights into its binding modes and potential mechanisms of action at atomic resolution. Such computational approaches are invaluable for guiding further optimization of this compound's pharmacological properties.

In terms of clinical translation, ongoing preclinical trials are evaluating the safety and efficacy profiles of this compound in animal models of cancer and inflammatory diseases. Early results indicate favorable pharmacokinetics with sustained plasma levels following administration via multiple routes (oral, intravenous). These findings underscore its potential as a lead candidate for drug development programs.

The synthesis of 2-Methoxy-7,8-dihydro-1,6-naphthyridin-5(6H)-one involves a multi-step process that typically begins with the preparation of intermediate heterocycles followed by functionalization to introduce the methoxy group at position 2. Optimization strategies have focused on improving stereochemical control during critical steps such as cyclization reactions to ensure high enantiomeric purity.

Moreover, green chemistry principles have been integrated into the synthesis workflow to minimize environmental impact while maintaining product quality. This includes the use of recyclable catalysts and solvent systems that reduce waste generation during production.

In summary, 2-Methoxy-7,8-dihydro-1,6-naphthyridin-5(6H)-one represents a compelling molecule with diverse applications across multiple disciplines within chemistry and biology. Its unique structural features combined with promising biological activity make it an attractive target for further research and development in therapeutic areas such as oncology and inflammation management.